Cas no 1329796-95-3 ((3S)-Methylheptanonitrile-d3)

(3S)-Methylheptanonitrile-d3 is a deuterated nitrile compound primarily used as a labeled intermediate in organic synthesis and analytical applications. Its stereospecific (3S) configuration and deuterium labeling (d3) make it valuable for isotope effect studies, metabolic research, and NMR spectroscopy, enhancing signal resolution in structural analysis. The compound’s high isotopic purity and defined chirality ensure reproducibility in asymmetric synthesis and mechanistic investigations. Its stability under standard conditions and compatibility with common organic reagents further support its utility in pharmaceutical and agrochemical research. (3S)-Methylheptanonitrile-d3 is particularly advantageous for tracing reaction pathways or validating synthetic routes in deuterium-labeled target molecules.
(3S)-Methylheptanonitrile-d3 structure
(3S)-Methylheptanonitrile-d3 structure
Product Name:(3S)-Methylheptanonitrile-d3
CAS No:1329796-95-3
MF:C8H15N
MW:128.229887247086
CID:2255229
Update Time:2025-06-30

(3S)-Methylheptanonitrile-d3 Chemical and Physical Properties

Names and Identifiers

    • (3S)-Methylheptanonitrile-d3
    • FNVNYWLQBGDZSC-XYIHWPHSSA-N
    • Inchi: 1S/C8H15N/c1-3-4-5-8(2)6-7-9/h8H,3-6H2,1-2H3/t8-/m0/s1/i2D3
    • InChI Key: FNVNYWLQBGDZSC-XYIHWPHSSA-N
    • SMILES: C(#N)C[C@@H](C([2H])([2H])[2H])CCCC

(3S)-Methylheptanonitrile-d3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M311952-50mg
(3S)-Methylheptanonitrile-d3
1329796-95-3
50mg
$ 150.00 2023-09-07
TRC
M311952-500mg
(3S)-Methylheptanonitrile-d3
1329796-95-3
500mg
$ 1183.00 2023-09-07

Additional information on (3S)-Methylheptanonitrile-d3

Introduction to (3S)-Methylheptanonitrile-d3 (CAS No. 1329796-95-3)

(3S)-Methylheptanonitrile-d3, with the CAS number 1329796-95-3, is a deuterated compound that has gained significant attention in recent years due to its unique properties and applications in various scientific and pharmaceutical fields. This compound is a labeled derivative of methylheptanonitrile, where the hydrogen atoms at specific positions are replaced with deuterium atoms. The deuterium substitution provides enhanced stability and reduced metabolic degradation, making it an invaluable tool in research and development.

The chemical structure of (3S)-Methylheptanonitrile-d3 is characterized by a seven-carbon chain with a nitrile group at the terminal end and a methyl group at the third carbon position. The deuterium atoms are specifically located at the third carbon, which is crucial for its use in various analytical techniques and biological studies. The molecular formula of this compound is C8H15D3N, and its molecular weight is approximately 141.21 g/mol.

In the realm of pharmaceutical research, (3S)-Methylheptanonitrile-d3 has been extensively studied for its potential as a metabolic tracer. Deuterated compounds are often used to track the metabolism of drugs and other bioactive molecules in living systems. The stable isotope labeling allows researchers to distinguish between the labeled compound and its natural counterparts, providing valuable insights into metabolic pathways and drug kinetics. Recent studies have demonstrated that (3S)-Methylheptanonitrile-d3 can be effectively used to monitor the metabolism of certain drugs in both in vitro and in vivo models.

One of the key applications of (3S)-Methylheptanonitrile-d3 is in the field of metabolomics, where it serves as an internal standard for mass spectrometry-based analyses. Metabolomics involves the comprehensive profiling of small molecules (metabolites) in biological samples, and accurate quantification is crucial for reliable results. The use of deuterated internal standards like (3S)-Methylheptanonitrile-d3 helps to correct for variations in sample preparation, instrument performance, and other analytical factors, ensuring high precision and accuracy in metabolomic studies.

Beyond its role as a metabolic tracer and internal standard, (3S)-Methylheptanonitrile-d3 has also shown promise in the development of new therapeutic agents. Researchers are exploring its potential as a precursor for synthesizing novel compounds with improved pharmacological properties. The deuterium substitution can enhance the stability and bioavailability of these compounds, potentially leading to more effective treatments for various diseases.

In addition to its applications in pharmaceutical research, (3S)-Methylheptanonitrile-d3 has found use in environmental science and toxicology. Deuterated compounds are often employed to study the fate and behavior of chemicals in environmental systems. By using labeled compounds like (3S)-Methylheptanonitrile-d3, scientists can track the movement and transformation of these chemicals in soil, water, and air, providing critical data for environmental risk assessment and management.

The synthesis of (3S)-Methylheptanonitrile-d3 involves several steps, including the selective deuteration of specific hydrogen atoms. Advanced synthetic methods such as catalytic deuteration using deuterium gas or deuterated solvents are commonly employed to achieve high levels of isotopic purity. The resulting compound is then purified using techniques such as column chromatography or distillation to ensure its high purity and stability.

The safety profile of (3S)-Methylheptanonitrile-d3 is an important consideration for its use in various applications. While deuterated compounds are generally considered safe due to their stable nature, proper handling and storage procedures should be followed to ensure their integrity and prevent contamination. Researchers should adhere to standard laboratory safety guidelines when working with this compound.

In conclusion, (3S)-Methylheptanonitrile-d3 (CAS No. 1329796-95-3) is a versatile deuterated compound with a wide range of applications in pharmaceutical research, metabolomics, environmental science, and toxicology. Its unique properties make it an invaluable tool for advancing our understanding of metabolic processes, developing new therapeutic agents, and assessing environmental risks. As research continues to evolve, the importance of compounds like (3S)-Methylheptanonitrile-d3 is likely to grow, contributing significantly to scientific progress and innovation.

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